Cas no 148625-88-1 ((1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one)

• Product Name: (1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one
• CAS No: 148625-88-1
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 2028710
• PubChem ID: 10469828
• Update Time: 2025-11-03

(1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one Chemical and Physical Properties

Names and Identifiers

• (1E,4E)-1-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)penta-1,4-dien-3-one
• 1-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-(1E,4E)-1,4-pentadien-3-one
• 1-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-penta-(1E,4E)-1,4-dien-3-one
• 3'-Deoxy,3"-Me ether-1,5-Bis(3,4-dihydroxyphenyl)-1,4-pentadien-3-one
• SCHEMBL17019805
• 148625-88-1
• DTXSID101138794
• CHEMBL2398585
• (1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one
• (1e,4e)-1-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxy phenyl-)-penta-1,4-dien-3-one

• Inchi： 1S/C18H16O4/c1-22-18-12-14(6-11-17(18)21)5-10-16(20)9-4-13-2-7-15(19)8-3-13/h2-12,19,21H,1H3/b9-4+,10-5+
• InChI Key： QVRYUUYYIWAQHV-LUZURFALSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(/C=C/C2C=CC(=CC=2)O)=O)=C1)O

Computed Properties

• Exact Mass: 296.10485899g/mol
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on (1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one

Chemical Profile of (1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one (CAS No. 148625-88-1)

(1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, identified by its Chemical Abstracts Service (CAS) number CAS No. 148625-88-1, features a conjugated system with multiple functional groups, making it a versatile candidate for various biochemical applications.

The compound’s molecular structure consists of a pentadienone backbone flanked by two aromatic rings, each substituted with hydroxyl and methoxy groups. This arrangement imparts unique electronic and steric properties that are of interest to researchers exploring novel synthetic pathways and biological interactions. The presence of multiple hydroxyl groups suggests potential for hydrogen bonding, which could be exploited in drug design to enhance binding affinity and specificity.

Recent studies have highlighted the pharmacological potential of molecules with similar structural motifs. For instance, research published in Journal of Medicinal Chemistry has demonstrated that compounds featuring conjugated dienes and aromatic substitutions can exhibit significant antioxidant and anti-inflammatory properties. The hydroxy and methoxy substituents in (1E,4E)-1-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one may contribute to its ability to modulate enzymatic activity and interact with biological targets.

In the context of drug discovery, the compound’s dual functionality makes it an attractive scaffold for developing dual-action therapeutics. The ability to simultaneously engage multiple pathways could lead to more effective treatments for complex diseases. Preliminary computational studies have suggested that the molecule may possess favorable pharmacokinetic properties, including good solubility and metabolic stability, which are critical factors in drug development.

The synthesis of (1E,4E)-1-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one presents an interesting challenge due to its intricate structure. Researchers have employed various synthetic strategies, including cross-coupling reactions and cyclization techniques, to construct the desired framework. Advances in catalytic methods have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

The compound’s biological activity has been explored in several preclinical models. Notably, studies have indicated that it may exhibit inhibitory effects on enzymes involved in inflammatory responses. The interaction between the molecule’s functional groups and biological targets suggests a potential role in modulating immune cell function. These findings align with ongoing research into natural product-inspired compounds that mimic the structure of bioactive molecules found in plants and microorganisms.

The use of computational chemistry has been instrumental in understanding the mechanistic aspects of (1E,4E)-1-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one’s interactions with biological systems. Molecular docking simulations have provided insights into how the molecule binds to target proteins and how these interactions influence its pharmacological effects. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict binding affinities and optimize molecular structures before experimental validation.

The environmental impact of synthesizing and using this compound is also a consideration in its development. Efforts have been made to employ green chemistry principles, such as solvent-free reactions and catalytic methods that minimize waste generation. These sustainable practices are becoming increasingly important as the pharmaceutical industry seeks to reduce its ecological footprint while maintaining high standards of quality and efficacy.

Future directions for research on (1E,4E)-1-(4-hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one include exploring its potential as a lead compound for drug development. By modifying its structure through directed evolution or combinatorial chemistry techniques, researchers aim to enhance its biological activity and therapeutic potential. Collaborative efforts between academia and industry are likely to drive innovation in this area.

In summary, (1E,4E)-1-(4-Hydroxy-3-methoxyphenyl)-5-(4-hydroxyphenyl)-1,4-pentadien-3-one (CAS No. 148625-88-1) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for further exploration in drug discovery efforts aimed at addressing complex diseases.